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Compound of Interest

Compound Name: 3-Amino-4-iodopyridine

Cat. No.: B027973 Get Quote

Essential Safety and Handling Guide for 3-Amino-4-
iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Amino-4-iodopyridine (CAS No. 105752-11-2). Adherence to these procedures is critical to

ensure personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Amino-4-iodopyridine is a hazardous substance that requires careful handling.[1][2] It is

harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1][2] It may

also cause respiratory irritation.[1][2]

Table 1: Hazard Summary
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Hazard Statement GHS Classification

Harmful if swallowed Acute Toxicity, Oral (Cat. 4)

Causes skin irritation Skin Irritation (Cat. 2)

Causes serious eye damage Serious Eye Damage (Cat. 1)

May cause respiratory irritation STOT - Single Exposure (Cat. 3)

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a full-face shield

where splashing is possible.[3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

flame-retardant lab coat, and full-length pants.

[3]

Respiratory Protection

Required when dusts are generated. Use a

NIOSH-approved respirator with an appropriate

particulate filter.

Footwear Closed-toe shoes.[3]

Safe Handling and Operational Plan
Always handle 3-Amino-4-iodopyridine in a designated area, such as a certified chemical

fume hood, to minimize inhalation exposure.[1][4]

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is operational.

Gather all necessary PPE and handling equipment (e.g., spatulas, weighing paper,

sealable containers).
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Have a designated and labeled waste container ready.

Weighing the Compound:

To prevent inhalation of dust, weigh the solid inside the fume hood.[3][4]

Alternatively, use the tare method: pre-weigh a sealed container, add the chemical inside

the fume hood, seal it again, and re-weigh it outside the hood.[4][5]

Dissolving the Compound:

If the experimental protocol requires a solution, handle the solid chemical in solution

whenever possible to minimize dust exposure.[3]

Add the solvent to the solid slowly to avoid splashing.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands and forearms thoroughly with soap and water after removing gloves.[3][4]

Disposal Plan
3-Amino-4-iodopyridine is a halogenated organic compound and must be disposed of as

hazardous waste.[6][7] Do not dispose of it down the drain or in regular trash.

Waste Segregation and Disposal Protocol:

Waste Collection:

Collect all waste containing 3-Amino-4-iodopyridine (including contaminated

consumables like gloves, weighing paper, and paper towels) in a dedicated, clearly

labeled, and sealed hazardous waste container.[2][3]

Labeling:

The waste container must be labeled "Hazardous Waste" and list all chemical

constituents, including "Halogenated Organic Waste" and "3-Amino-4-iodopyridine".[2][6]
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Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[6]

The container must be kept closed at all times, except when adding waste.[2]

Ensure the storage area is cool, dry, and well-ventilated.[6]

Disposal Request:

When the container is nearly full, follow your institution's procedures to request a pickup

from the Environmental Health and Safety (EH&S) department.[6]

Emergency Procedures
Table 3: Emergency Response

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE and

contain the spill using an inert absorbent

material. Collect the material in a sealed

container for disposal as hazardous waste.
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Caption: Workflow for the safe handling and disposal of 3-Amino-4-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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